8-Aminocaffeine

• IUPAC Name: 8-amino-1,3,7-trimethylpurine-2,6-dione
• InChI: InChI=1S/C8H11N5O2/c1-11-4-5(10-7(11)9)12(2)8(15)13(3)6(4)14/h1-3H3,(H2,9,10)
• InChI Key: PQEIUJGJYPUELF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1N)N(C(=O)N(C2=O)C)C
• Molecular Formula: C8H11N5O2
• DSSTOX Substance ID: DTXSID50191235
• Molecular Weight: 209.21 g/mol
• CAS RN: 37789-28-9

Description

8-Aminocaffeine is a derivative of caffeine, which is a central nervous system (CNS) stimulant of the methylxanthine class. It is often abbreviated as AQ and is a pale yellow solid. It is structurally analogous to 8-hydroxyquinoline.

Synthesis Analysis

The synthesis of this compound involves the reduction of 8-nitrocaffeine, which is synthesized by nitration of caffeine with nitric acid in glacial acetic acid, with sodium hydrosulfite in a neutral medium.

Molecular Structure Analysis

The structure of this compound was confirmed by elementary analysis and IR spectra. The conjugates C-BSA and C-HSA (caffeine–bovine serum albumin and caffeine–human serum albumin) were produced by diazotization of this compound with an equimolar amount of sodium nitrite.

Chemical Reactions Analysis

This compound interacts with phenols and amines, and consequently, it will react with such amino acids contained in the protein as tyrosine, histidine, and lysine. The diazonium salt of this compound interacts with these amino acids.

Scientific Research Applications

Malaria Treatment Research

8-Aminocaffeine derivatives, such as 8-aminoquinolines, have significant implications in malaria treatment. These compounds have a history of being used in therapies against latent malaria. They have been instrumental in understanding malaria's clinical, scientific, and public health aspects. 8-Aminoquinolines have seen varied applications, from their initial use in plasmochin to the development of newer drugs like tafenoquine for malaria prevention and treatment (Baird, 2019).

Neurodegenerative Disease Research

The study of this compound analogues, especially as inhibitors of human monoamine oxidase (MAO), has implications for neurodegenerative diseases like Parkinson's disease. These compounds have been found to be potent reversible inhibitors of MAO-A and B. This discovery is significant for designing therapies for conditions like Parkinson's disease, where MAO-B selective inhibition is a key therapeutic strategy (Booysen et al., 2011).

DNA Research

Studies involving 8-methoxycaffeine (a derivative of caffeine, closely related to this compound) have contributed to understanding DNA's interaction with various substances. It's noted for inducing DNA single-strand breaks (SSBs), double-strand breaks (DSBs), and DNA-protein crosslinks (DPCs), comparable to the effects of certain topoisomerase II inhibitors. This research is vital in the field of carcinogenesis and the study of how different compounds interact with DNA (Russo et al., 1991).

Cell Biology Research

This compound derivatives also play a role in cell biology research. For instance, studies involving 8-ethoxycaffeine have shown its effectiveness in inducing the formation of binucleate cells and disrupting cell division. This type of research provides insights into the processes of cell division and the effects of various substances on cellular activities (Stallwood & Davidson, 1977).

Chemical Synthesis Research

Research on the synthesis of novel heterocyclic systems using 8-aminotheophylline or this compound has led to the development of new chemical compounds. This has implications in the field oforganic chemistry, particularly in the synthesis of fused purinoquinazolines, which are complex chemical structures. This area of research contributes to the broader understanding of chemical synthesis processes and the creation of new molecular structures (Settimo et al., 1995).

Nutrition and Metabolism Research

In nutrition and metabolism research, amino acids, including those related to this compound, have been studied for their effects on muscle mass, strength, and physical function. For example, leucine-enriched amino acid supplements have been found to positively impact muscle mass and physical function in post-stroke patients with sarcopenia. This research is crucial in understanding how specific amino acids can be used in dietary interventions for various health conditions (Yoshimura et al., 2019).

Cancer Research

In cancer research, derivatives of this compound have been explored for their potential roles in cancer treatment. For instance, 8-methoxycaffeine has been studied for its ability to induce chromosomal aberrations, which could be relevant in understanding and potentially treating cancer. The research in this area focuses on how these compounds interact with cellular structures and DNA, which is critical for developing new cancer therapies (Zignaigo et al., 1990).

Mechanism of Action

Target of Action

8-Aminocaffeine primarily targets Monoamine Oxidases (MAOs) . MAOs are enzymes that are involved in the oxidative deamination of monoamine neurotransmitters . They are present in the outer mitochondrial membranes of various cells, including astrocytes, radial glia, and catecholaminergic and serotoninergic neurons .

Mode of Action

This compound acts as a MAO inhibitor . It binds reversibly and competitively to both MAO enzymes . This inhibition prevents the breakdown of monoamine neurotransmitters, thereby increasing their availability .

Biochemical Pathways

The inhibition of MAOs by this compound affects the metabolic pathways of monoamine neurotransmitters . Normally, MAOs metabolize these neurotransmitters into corresponding aldehydes and byproducts, including hydrogen peroxide (H2O2) and ammonia . The inhibition of maos by this compound prevents this metabolism, leading to an increase in the levels of monoamine neurotransmitters .

Pharmacokinetics

Caffeine is almost exclusively metabolized in the liver by the cytochrome P-450 enzyme system . It is known to exhibit large inter-individual variability in its pharmacokinetics, which can be influenced by factors such as lifestyle (e.g., smoking) and medication metabolized via CYP1A2 .

Result of Action

The inhibition of MAOs by this compound leads to an increase in the levels of monoamine neurotransmitters . This can have various effects depending on the specific neurotransmitter. For example, an increase in dopamine levels can lead to enhanced mood and increased alertness .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of other drugs that are metabolized via CYP1A2 can affect the metabolism of this compound . Additionally, lifestyle factors such as smoking can also influence its pharmacokinetics .

Future Directions

Research on 8-aminocaffeine and its derivatives could lead to the development of new analogues with similar or novel pharmacological profiles, including antiproliferative activity. The MAO inhibitory effects of caffeine should be taken into consideration when using this drug in vitro and in tissue culture experiments where higher doses and concentrations of caffeine are often used.

Biochemical Analysis

Biochemical Properties

8-Aminocaffeine has been found to interact with various enzymes and proteins. For instance, it has been reported to act as an inhibitor of monoamine oxidases . Monoamine oxidases are enzymes that play a crucial role in the breakdown of monoamines, which are vital neurotransmitters in the nervous system .

Cellular Effects

This compound has been shown to have significant effects on various types of cells. For instance, it has been reported to exhibit antiproliferative effects on human tumor cell lines . Furthermore, it has been found to have antioxidant and cytoprotective potential, protecting red blood cells from oxidative damage .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with various biomolecules. For instance, it has been found to inhibit monoamine oxidases, which could lead to changes in neurotransmitter levels . This inhibition is likely due to the binding interactions of this compound with these enzymes .

Dosage Effects in Animal Models

While specific studies on the dosage effects of this compound in animal models are currently limited, caffeine, a related compound, has been studied extensively. These studies could provide insights into the potential effects of different dosages of this compound .

Metabolic Pathways

This compound is likely involved in various metabolic pathways. For instance, it has been found to inhibit monoamine oxidases, which are involved in the metabolism of monoamine neurotransmitters . Detailed information on the specific metabolic pathways that this compound is involved in is currently limited.